molecular formula C21H33N3O2 B6082376 {3-benzyl-1-[(4-ethyl-1-piperazinyl)acetyl]-3-piperidinyl}methanol

{3-benzyl-1-[(4-ethyl-1-piperazinyl)acetyl]-3-piperidinyl}methanol

Cat. No. B6082376
M. Wt: 359.5 g/mol
InChI Key: QSARPJQZJBJJGK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

{3-benzyl-1-[(4-ethyl-1-piperazinyl)acetyl]-3-piperidinyl}methanol is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is a derivative of piperazine and has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of {3-benzyl-1-[(4-ethyl-1-piperazinyl)acetyl]-3-piperidinyl}methanol is not fully understood. However, it has been suggested that it acts by modulating the activity of neurotransmitters such as serotonin, dopamine, and noradrenaline. It also interacts with the endocannabinoid system, which plays a crucial role in pain perception, inflammation, and anxiety.
Biochemical and Physiological Effects:
{3-benzyl-1-[(4-ethyl-1-piperazinyl)acetyl]-3-piperidinyl}methanol has been shown to have several biochemical and physiological effects. It reduces the production of pro-inflammatory cytokines and increases the levels of anti-inflammatory cytokines. It also decreases the activity of cyclooxygenase-2, an enzyme that plays a key role in the production of prostaglandins, which are involved in pain and inflammation. Moreover, it has been shown to increase the levels of brain-derived neurotrophic factor, a protein that promotes the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the main advantages of {3-benzyl-1-[(4-ethyl-1-piperazinyl)acetyl]-3-piperidinyl}methanol is its broad range of therapeutic applications. It also exhibits low toxicity and is well-tolerated in animal models. However, its limited solubility in water and low bioavailability are major drawbacks that need to be addressed.

Future Directions

There are several future directions for the research on {3-benzyl-1-[(4-ethyl-1-piperazinyl)acetyl]-3-piperidinyl}methanol. One of the most promising areas is the development of novel formulations that improve its solubility and bioavailability. Another direction is the investigation of its potential as a treatment for neurological disorders such as depression and anxiety. Moreover, its antitumor activity needs to be further explored to identify its mechanism of action and potential clinical applications. Finally, the development of new synthetic methods that improve the yield and purity of the product is also an important area for future research.
Conclusion:
In conclusion, {3-benzyl-1-[(4-ethyl-1-piperazinyl)acetyl]-3-piperidinyl}methanol is a novel compound that has shown promising therapeutic applications in various fields. Its anti-inflammatory, analgesic, anxiolytic, and antitumor effects make it a potential candidate for the development of new drugs. However, its limited solubility and low bioavailability are major challenges that need to be addressed. Further research is needed to fully understand its mechanism of action and potential clinical applications.

Synthesis Methods

{3-benzyl-1-[(4-ethyl-1-piperazinyl)acetyl]-3-piperidinyl}methanol can be synthesized using various methods. One of the most commonly used methods is the reduction of the corresponding ketone using sodium borohydride. Another method involves the reaction of the corresponding amine with an aldehyde followed by reduction. The yield and purity of the product depend on the reaction conditions, such as temperature, solvent, and catalyst.

Scientific Research Applications

{3-benzyl-1-[(4-ethyl-1-piperazinyl)acetyl]-3-piperidinyl}methanol has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anxiolytic effects in animal models. It also exhibits antitumor activity by inhibiting the growth of cancer cells. Moreover, it has been investigated as a potential treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease.

properties

IUPAC Name

1-[3-benzyl-3-(hydroxymethyl)piperidin-1-yl]-2-(4-ethylpiperazin-1-yl)ethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H33N3O2/c1-2-22-11-13-23(14-12-22)16-20(26)24-10-6-9-21(17-24,18-25)15-19-7-4-3-5-8-19/h3-5,7-8,25H,2,6,9-18H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QSARPJQZJBJJGK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1CCN(CC1)CC(=O)N2CCCC(C2)(CC3=CC=CC=C3)CO
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H33N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

359.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-[3-Benzyl-3-(hydroxymethyl)piperidin-1-yl]-2-(4-ethylpiperazin-1-yl)ethanone

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.